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Compound of Interest

Compound Name: 1-Bromo-3,5-dichlorobenzene

Cat. No.: B043179 Get Quote

Technical Safety Guide: 1-Bromo-3,5-
dichlorobenzene
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling procedures,

and emergency protocols for 1-Bromo-3,5-dichlorobenzene (CAS No: 19752-55-7). The

information is compiled from various safety data sheets and chemical databases to ensure a

thorough understanding for professionals in research and development.
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Identifier Data

Product Name 1-Bromo-3,5-dichlorobenzene[1][2][3][4]

Synonyms 3,5-dichlorobromobenzene[2][5]

CAS Number 19752-55-7[2][3][4][6]

EC Number 243-270-7[1][2][4]

Molecular Formula C₆H₃BrCl₂[1][2][3][4]

Molecular Weight 225.90 g/mol [1][3][4][6]

Primary Use
Intermediate in the synthesis of pharmaceuticals

and agrochemicals.[6][7]

Physical and Chemical Properties
1-Bromo-3,5-dichlorobenzene is a white to off-white or beige crystalline solid or powder at

room temperature.[1][6][7][8] It is insoluble in water but soluble in many common organic

solvents.[6][7]

Property Value

Appearance
White to off-white/beige crystalline powder or

solid.[1][3][6][7][8]

Odor Characteristic aromatic odor.[6]

Melting Point 73 - 77 °C / 163.4 - 170.6 °F[1][3][4][8][9]

Boiling Point 232 °C / 449.6 °F at 757 mmHg[1][3][4][6][8][9]

Flash Point > 110 °C / > 230 °F (Closed Cup)[1]

Density Approx. 1.8 g/cm³[6]

Solubility
Insoluble in water; soluble in organic solvents.[6]

[7]

Evaporation Rate Not applicable (Solid)[1]
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Hazards Identification
The primary hazards associated with 1-Bromo-3,5-dichlorobenzene are irritation to the skin,

eyes, and respiratory system.[1][2][7][10] It is classified under the Globally Harmonized System

(GHS) as a skin irritant (Category 2), a serious eye irritant (Category 2), and may cause

respiratory irritation (Specific Target Organ Toxicity - Single Exposure, Category 3).[1][7][10]

Hazard Classification Code Description

GHS Signal Word Warning[1][2][4][10]

Skin Corrosion/Irritation H315
Causes skin irritation.[1][2][4]

[10]

Serious Eye Damage/Irritation H319
Causes serious eye irritation.

[1][2][4][10]

STOT - Single Exposure H335
May cause respiratory

irritation.[1][2][4][10]

Hazard Class IRRITANT[9]

Target Organs Respiratory system.[1][4]

Safe Handling and Storage
Proper handling and storage are crucial to minimize risk. This involves using appropriate

personal protective equipment (PPE), ensuring adequate ventilation, and following established

laboratory safety practices.

Caption: Logical workflow for handling 1-Bromo-3,5-dichlorobenzene safely.

Key recommendations include:

Engineering Controls: Ensure adequate ventilation, such as using a chemical fume hood,

especially in confined areas, to minimize inhalation of dust or fumes.[1][2][11] Eyewash

stations and safety showers should be readily accessible.[11]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear chemical safety goggles compliant with EN 166 standards.[1]

[11]

Hand Protection: Use protective gloves, such as nitrile rubber.[1][2] Gloves should be

inspected before use and disposed of properly.[2]

Skin and Body Protection: Wear a lab coat or other appropriate protective clothing to

prevent skin exposure.[1][11]

Respiratory Protection: Under normal use with adequate ventilation, no respiratory

protection is typically needed.[1][11] For large-scale use or in emergencies, a

NIOSH/MSHA or European Standard EN 136 approved respirator may be required.[1][11]

Hygiene Measures: Wash hands thoroughly before breaks and after handling the material.[1]

[2] Do not eat, drink, or smoke in the work area.[1]

Emergency Procedures
In case of accidental exposure, spill, or fire, immediate and appropriate action is necessary.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Remove the individual to fresh air. If not

breathing, provide artificial respiration. Seek

medical attention.[1][2][11]

Skin Contact

Immediately wash off with plenty of soap and

water while removing all contaminated clothing.

Seek medical attention.[1][2][11]

Eye Contact

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present

and easy to do so. Continue rinsing. Seek

medical attention.[1][2][11]

Ingestion

Clean mouth with water and rinse. Do not

induce vomiting. Never give anything by mouth

to an unconscious person. Seek medical

attention.[1][2][11]

Note to Physician Treat symptomatically.[1]

Firefighting Measures
Aspect Protocol

Suitable Extinguishing Media
Water spray, carbon dioxide (CO₂), dry

chemical, or alcohol-resistant foam.[1][2]

Unsuitable Extinguishing Media No information available.[1]

Specific Hazards
Thermal decomposition can release irritating

and toxic gases and vapors.[1][11]

Hazardous Combustion Products
Carbon oxides (CO, CO₂), Hydrogen chloride

gas, Hydrogen bromide gas.[2]

Protective Equipment

Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective

gear.[2]
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Toxicological & Ecological Information
Toxicological Information: The toxicological properties of this compound have not been fully

investigated.[1] Acute exposure may cause irritation to the skin, eyes, and respiratory

system.[1][7]

Ecological Information: Information on the environmental impact is limited. It is advised to

prevent the product from entering drains or water systems.[2][5] The compound is not

expected to be readily mobile in the environment due to its low water solubility.[11]

PBT and vPvB Assessment: No data is available regarding the assessment of this substance

as a Persistent, Bioaccumulative, and Toxic (PBT) or very Persistent and very

Bioaccumulative (vPvB) compound.[1]

Referenced Experimental Protocols
Safety data sheets cite various tests to determine the properties and purity of the substance.

While specific, in-house protocols are not provided, these tests generally follow standardized

methodologies.

Purity by Gas-Liquid Chromatography (GLC): Purity is often determined using Gas

Chromatography (GC), a common analytical technique.

Methodology: A small amount of the substance is vaporized and injected into a long

column. An inert carrier gas (like helium or nitrogen) flows through the column.[10] The

components of the sample separate based on their boiling points and interactions with the

column's stationary phase. As each component exits the column, it is detected, and the

resulting chromatogram shows peaks corresponding to each substance. The area of the

peak for 1-Bromo-3,5-dichlorobenzene relative to the total area of all peaks is used to

calculate its purity. Standard methods like ASTM D3257 provide frameworks for analyzing

aromatic compounds.[12]

Purity by Titration (After Oxygen Combustion): One source specifies purity determined by

titration with silver nitrate (AgNO₃) after oxygen combustion.[6] This is a classic method for

determining halogen content in organic compounds.

Methodology:
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Combustion: A weighed sample of the organic compound is burned in a closed flask

filled with pure oxygen (this is known as the "oxygen flask method" or "Schöniger flask

combustion").[13][14] The combustion breaks down the molecule, converting the

covalently bonded bromine and chlorine into inorganic bromide (Br⁻) and chloride (Cl⁻)

ions, which are then captured in an absorbing solution.[14]

Titration: The resulting solution containing the halide ions is then titrated with a

standardized solution of silver nitrate. This is an argentometric titration.[15][16] The

silver ions (Ag⁺) react with the halide ions to form insoluble silver halides (AgCl and

AgBr).[16] An indicator is used to signal the endpoint, which occurs when all halide ions

have precipitated. The volume of silver nitrate solution used allows for the calculation of

the total halogen content, which is then used to infer the purity of the original compound.

[15]

Melting Point Determination: The melting point range is a key indicator of purity for crystalline

solids.[2][17]

Methodology: A common standard method is the capillary tube method (e.g., ASTM E324).

[2][6] A small, powdered sample is packed into a thin capillary tube. The tube is placed in a

heating block apparatus alongside a calibrated thermometer.[3] The temperature is slowly

increased (e.g., 1°C per minute) near the expected melting point.[3] The "initial melting

point" is the temperature at which the first drop of liquid appears, and the "final melting

point" is the temperature at which the entire sample becomes a clear liquid.[2][6] A narrow

melting range typically indicates high purity.[2][17]

Flash Point Determination: The flash point is determined to assess flammability.

Methodology: For solids or high-boiling liquids, a closed-cup method such as the Pensky-

Martens test (ASTM D93) is often used.[4][7][11] The substance is placed in a closed cup

and heated at a slow, constant rate while being stirred.[7][11] An ignition source is

periodically introduced into the vapor space above the sample. The flash point is the

lowest temperature at which the vapors ignite to produce a brief flash.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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